Cas no 1506369-89-6 (5-(4-Fluoro-phenyl)-2-methyl-furan-3-carbonyl chloride)

• Product Name: 5-(4-Fluoro-phenyl)-2-methyl-furan-3-carbonyl chloride
• CAS No: 1506369-89-6
• MF: C₁₂H₈ClFO₂
• MW: 238.642126083374
• MDL: MFCD27937110
• CID: 4701283
• Update Time: 2025-07-19

5-(4-Fluoro-phenyl)-2-methyl-furan-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluoro-phenyl)-2-methyl-furan-3-carbonyl chloride

• MDL： MFCD27937110
• Inchi： 1S/C12H8ClFO2/c1-7-10(12(13)15)6-11(16-7)8-2-4-9(14)5-3-8/h2-6H,1H3
• InChI Key： HUXIPTFKLXZCBK-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CC(=CC=2)F)OC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Topological Polar Surface Area: 30.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on 5-(4-Fluoro-phenyl)-2-methyl-furan-3-carbonyl chloride

Comprehensive Guide to 5-(4-Fluoro-phenyl)-2-methyl-furan-3-carbonyl chloride (CAS No. 1506369-89-6)

5-(4-Fluoro-phenyl)-2-methyl-furan-3-carbonyl chloride (CAS No. 1506369-89-6) is a highly specialized chemical compound widely used in pharmaceutical and agrochemical research. This furanyl carbonyl chloride derivative is particularly valued for its role as a key intermediate in the synthesis of bioactive molecules. Its unique structure, featuring a fluorophenyl group and a methyl-furan backbone, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated organic compounds like 5-(4-Fluoro-phenyl)-2-methyl-furan-3-carbonyl chloride has surged due to their enhanced metabolic stability and bioavailability in drug development. Researchers frequently search for "fluorophenyl furan derivatives" or "methyl-furan carbonyl chloride applications" to explore its potential in creating novel therapeutics. The compound's CAS No. 1506369-89-6 is often referenced in patent literature and scientific databases, highlighting its importance in modern chemistry.

The synthesis of 5-(4-Fluoro-phenyl)-2-methyl-furan-3-carbonyl chloride involves carefully controlled reactions to ensure high purity and yield. Its carbonyl chloride functional group makes it highly reactive, suitable for amidation or esterification processes. This characteristic aligns with current trends in "green chemistry" and "sustainable synthesis," as researchers seek efficient methods to minimize waste and energy consumption during production.

Analytical techniques such as HPLC, NMR, and mass spectrometry are crucial for quality control of CAS No. 1506369-89-6. The compound's stability under various conditions is frequently studied, addressing common queries like "storage conditions for furan carbonyl chlorides" or "handling fluorinated intermediates." Proper storage in anhydrous environments and inert atmospheres is recommended to maintain its reactivity.

In pharmaceutical applications, 5-(4-Fluoro-phenyl)-2-methyl-furan-3-carbonyl chloride serves as a precursor for potential kinase inhibitors and anti-inflammatory agents. Its fluorine substitution pattern is particularly interesting for medicinal chemists investigating "fluorine in drug design"—a hot topic in 2023 due to the increasing FDA approvals of fluorinated drugs. The compound's heterocyclic framework also contributes to its exploration in materials science for organic electronics.

Regulatory compliance is essential when working with CAS No. 1506369-89-6. While not classified as hazardous under standard regulations, proper laboratory practices should be followed. This aligns with growing industry concerns about "chemical safety in research" and "responsible material management." Documentation including SDS (Safety Data Sheets) should always be consulted before use.

The market for fluorophenyl-containing intermediates like 5-(4-Fluoro-phenyl)-2-methyl-furan-3-carbonyl chloride continues to expand, driven by advancements in precision medicine and targeted therapies. Suppliers often highlight its availability in various quantities, responding to searches for "bulk fluorinated building blocks" or "custom synthesis of furan derivatives." The compound's price and purity specifications (typically >95% by HPLC) are frequently compared across vendors.

Future research directions for CAS No. 1506369-89-6 may explore its utility in bioconjugation techniques or as a component in metal-organic frameworks (MOFs). These applications correspond with trending scientific inquiries about "multifunctional chemical scaffolds" and "smart materials design." The compound's structural features offer numerous possibilities for modification, making it a subject of ongoing investigation in both academic and industrial settings.